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Compound of Interest

Compound Name: Benzyl methacrylate

Cat. No.: B145911

CAS Number: 2495-37-6 Molecular Weight: 176.21 g/mol

This technical guide provides an in-depth overview of benzyl methacrylate (BzMA), a versatile
monomer with growing applications in polymer chemistry, materials science, and biomedical
engineering. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical properties, synthesis,
polymerization, and toxicological profile.

Physicochemical Properties

Benzyl methacrylate is a colorless liquid with a characteristic odor. It is sparingly soluble in
water but soluble in alcohols and oils. Key physicochemical data are summarized in the table
below.
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Property Value Reference
CAS Number 2495-37-6 [1]
Molecular Formula C11H1202 [1]
Molecular Weight 176.21 g/mol [2]
Density 1.04 g/mL at 25 °C [2]
Boiling Point 95-98 °C at 4 mmHg [2]
Refractive Index n20/D 1.512 [2]
Flash Point 107 °C (closed cup) [2]
Solubility in Water Insoluble [3]

Synthesis and Polymerization

Benzyl methacrylate is a monofunctional methacrylate monomer utilized in the production of
polyester and acrylic resins, composites, and industrial coatings.[4]

Synthesis of Poly(benzyl methacrylate) via Free Radical
Polymerization

A common method for synthesizing poly(benzyl methacrylate) (PBzMA) is through free radical
polymerization.

Experimental Protocol:

e Reaction Setup: In a reaction vessel, dissolve benzyl methacrylate in a suitable solvent,
such as 1,4-dioxane.

e Initiator Addition: Add an initiator, for example, 2,2'-azobisisobutyronitrile (AIBN).

o Polymerization: Heat the reaction mixture to a specific temperature (e.g., 70 °C) and allow
the polymerization to proceed for a designated time (e.g., 12 hours).
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 Purification: After cooling, precipitate the resulting polymer in a non-solvent like excess

ethanol.

e Drying: Dry the purified polymer in a vacuum oven at a suitable temperature (e.g., 40 °C) for
24 hours to obtain the final product.
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Free Radical Polymerization of Benzyl Methacrylate
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A flowchart illustrating the free radical polymerization of benzyl methacrylate.
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Reversible Addition-Fragmentation Chain-Transfer
(RAFT) Polymerization

RAFT polymerization is a controlled radical polymerization technique that allows for the
synthesis of polymers with well-defined architectures. It has been successfully employed for the
polymerization of benzyl methacrylate to create diblock copolymer nanoparticles.

Experimental Protocol for RAFT Aqueous Emulsion Polymerization:

¢ Reaction Mixture: In a round-bottom flask, combine a poly(glycerol monomethacrylate)
(PGMA) macromolecular chain transfer agent (macro-CTA), benzyl methacrylate, an
initiator such as 4,4'-azobis(4-cyanovaleric acid) (ACVA), and water.

» Degassing: Purge the mixture with nitrogen for 30 minutes to remove oxygen.

o Polymerization: Immerse the flask in an oil bath set at 70 °C and allow the reaction to
proceed for a specified duration (e.g., 6 hours).

¢ Analysis: The resulting diblock copolymer nanoparticles can be analyzed by techniques such
as gel permeation chromatography (GPC) to determine molecular weight and polydispersity.

[5]
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RAFT Aqueous Emulsion Polymerization of Benzyl Methacrylate
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Workflow for RAFT aqueous emulsion polymerization of benzyl methacrylate.

Toxicological Profile

The toxicological properties of benzyl methacrylate are an important consideration for its
handling and application, particularly in biomedical contexts.

Acute Toxicity: The oral LD50 in rats is reported to be 5,000 mg/kg.[6]
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Irritation and Sensitization: Benzyl methacrylate is known to cause skin, eye, and respiratory
irritation.[7][8] It may also cause an allergic skin reaction (sensitization).[8] Prolonged or
repeated skin contact may lead to dermatitis.[7]

Hazard Statements: The following GHS hazard statements are associated with benzyl
methacrylate:

o H315: Causes skin irritation[8]
e H319: Causes serious eye irritation[3]

e H335: May cause respiratory irritation[8]

Applications in Biomedical Research and Drug
Delivery

While research is ongoing, the polymerization of benzyl methacrylate to form nanopatrticles
presents potential applications in drug delivery. The synthesis of sterically-stabilized
poly(benzyl methacrylate) nanopatrticles via polymerization-induced self-assembly (PISA) has
been demonstrated.[9] These nanoparticles can be designed with surface functionalities that
may allow for targeted drug delivery or other biomedical applications. For instance,
poly(glycerol monomethacrylate)—poly(benzyl methacrylate) diblock copolymer nanoparticles
have been synthesized and their interfacial activity studied, suggesting their potential use in
emulsion stabilization.[5]

The leaching of unreacted monomers from polymer-based materials is a critical aspect of their
biocompatibility. Studies on dental resins have shown that various methacrylate monomers can
leach into the surrounding environment. While specific data on the leaching of benzyl
methacrylate from dental composites is limited, the general principle of monomer elution is a
key consideration in the design of biocompatible materials.[10][11]

It is important to note that while acrylates, in general, are more toxic than their corresponding
methacrylates, the lipophilicity of the substituent can influence cytotoxicity.[12] Further research
is needed to fully elucidate the biocompatibility and specific cellular interactions of benzyl
methacrylate and its polymers for drug delivery applications.
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Conclusion

Benzyl methacrylate is a valuable monomer for the synthesis of a wide range of polymers with
diverse applications. Its ability to be polymerized via controlled methods like RAFT opens up
possibilities for creating well-defined nanostructures suitable for advanced applications,
including in the biomedical field. However, its potential as a skin, eye, and respiratory irritant
necessitates careful handling and thorough biocompatibility assessment for any application
involving direct or indirect biological contact. Further in-depth studies into its cytotoxicity,
metabolic pathways, and interactions with cellular systems are crucial for its successful
translation into drug delivery and other clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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